Cas no 7499-95-8 (11-(propanoylamino)undecanoic acid (Related Reference))

• Product Name: 11-(propanoylamino)undecanoic acid (Related Reference)
• CAS No: 7499-95-8
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 980908
• PubChem ID: 343661
• Update Time: 2025-04-19

11-(propanoylamino)undecanoic acid (Related Reference) Chemical and Physical Properties

Names and Identifiers

• 11-(propanoylamino)undecanoic acid (Related Reference)
• 11-(propanoylamino)undecanoic acid
• 11-propionylamino-undecanoic acid
• 11-Propionylamino-undecansaeure
• AC1L7YU2
• NSC400073
• 7499-95-8
• NSC-400073
• NSC 400073
• DTXSID30321952
• SCHEMBL20009655

• Inchi： 1S/C14H27NO3/c1-2-13(16)15-12-10-8-6-4-3-5-7-9-11-14(17)18/h2-12H2,1H3,(H,15,16)(H,17,18)
• InChI Key： VHNDNRBXGNSWRW-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCNC(CC)=O)=O

Computed Properties

• Exact Mass: 257.19921
• Monoisotopic Mass: 257.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 0.989
• Boiling Point: 455°C at 760 mmHg
• Flash Point: 228.9°C
• Refractive Index: 1.466
• PSA: 66.4
• LogP: 3.49900